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Compound of Interest

Compound Name: 2,3-Dinitrobenzoic acid

Cat. No.: B080315

Disclaimer: Comprehensive safety data, including a full Safety Data Sheet (SDS), for 2,3-
Dinitrobenzoic acid (CAS No. 15147-64-5) is not readily available in publicly accessible
databases. The following guide is based on limited information for this specific isomer and
extrapolated data from closely related dinitrobenzoic acid isomers, such as 3,5-Dinitrobenzoic
acid and 2,4-Dinitrobenzoic acid. This information should be used as a preliminary guide only,
and a comprehensive, substance-specific risk assessment should be conducted by qualified
personnel before handling 2,3-Dinitrobenzoic acid.

This guide is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Classification

While a complete GHS classification for 2,3-Dinitrobenzoic acid is not available, based on the
data for its isomers, it should be treated as a hazardous substance. The primary hazards are
expected to be:

Acute Oral Toxicity

Skin lrritation

Serious Eye Irritation

Respiratory Tract Irritation

The following table summarizes the known and anticipated hazard classifications.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2A o
Irritation irritation.[1]
Specific Target Organ Toxicity H335: May cause respiratory

i Category 3 o

— Single Exposure irritation.[1]
Hazardous to the Aquatic H413: May cause long lasting
Environment, Long-Term Category 4 harmful effects to aquatic life.
Hazard [1]

GHS Pictogram (Anticipated):

laalt text

Signal Word (Anticipated): Warning

Physical and Chemical Properties

Limited experimental data for the physical and chemical properties of 2,3-Dinitrobenzoic acid
is available. The following table includes computed data from reliable sources.

Property Value Source
Molecular Formula C7HaN20s PubChem|[2]
Molecular Weight 212.12 g/mol PubChem|[2]
Appearance Solid (form not specified) -

Melting Point Not available -

Solubility Not available -

Handling and Storage
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Handling:

e Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,
to minimize exposure to dust and vapors.[1] Ensure that eyewash stations and safety
showers are readily accessible.[3]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][5]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.[4]

e Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke
in handling areas. Wash hands thoroughly after handling.[1]

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
reducing agents.[6]

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek immediate medical attention.
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Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give

artificial respiration. Seek medical attention.[7]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation develops or persists.[7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[7]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give
2-4 cupfuls of water or milk to drink. Never give
anything by mouth to an unconscious person.

Seek immediate medical attention.[7]

Fire-Fighting Measures

» Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam to extinguish a fire.

o Specific Hazards: The combustion of dinitrobenzoic acids may produce toxic fumes,

including nitrogen oxides and carbon monoxide.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures

In the event of a spill, follow the workflow outlined below.
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Immediate Response

Evacuate Spill Area

l

Ensure Adequate Ventilation

l

Remove Ignition Sources

Containme% & Cleanup

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

l

Contain the Spill

l

Collect Powder with Spark-Proof Tools

l

Place in a Labeled, Sealed Container

Decontamination & Disposal

Decontaminate Spill Area

l

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a 2,3-Dinitrobenzoic acid spill.
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Toxicological Information

There is a lack of specific toxicological data for 2,3-Dinitrobenzoic acid. The health effects are
inferred from related compounds.

o Acute Effects: Harmful if swallowed.[1] Causes irritation to the skin, eyes, and respiratory
system.[1]

o Chronic Effects: No information is available on the long-term health effects of exposure.

o Carcinogenicity: There is no data to suggest that this compound is carcinogenic.

Disposal Considerations

Dispose of 2,3-Dinitrobenzoic acid and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[4] Do not allow the material to
enter drains or waterways.

Experimental Protocols

Detailed experimental protocols for the safety and handling of 2,3-Dinitrobenzoic acid are not
available in the searched literature. Standard laboratory procedures for handling powdered
chemical irritants should be followed. These protocols should be developed as part of a
comprehensive risk assessment by the user's institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2,3-
Dinitrobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080315#2-3-dinitrobenzoic-acid-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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